N-(adamantan-1-yl)sulfamoyl azide
Overview
Description
N-(adamantan-1-yl)sulfamoyl azide, also known as ASA, is an organic compound commonly used in laboratory experiments for its unique reactivity and wide range of applications. It is a colorless, odorless, and non-toxic molecule that is relatively easy to synthesize and can be used for a variety of purposes. ASA has been used extensively in the fields of chemistry and biochemistry, as well as in medical research.
Scientific Research Applications
N-(adamantan-1-yl)sulfamoyl azide has a wide range of applications in scientific research. It has been used to synthesize a variety of organic compounds, including pharmaceuticals, agrochemicals, and dyes. It has also been used in the synthesis of polymers, and as a catalyst in organic reactions. This compound has been used in biochemistry and molecular biology research, and it has been used to study the mechanisms of enzyme-catalyzed reactions.
Mechanism of Action
The mechanism of action of N-(adamantan-1-yl)sulfamoyl azide is not fully understood. However, it is believed that this compound acts as a nucleophile and reacts with electrophiles to form covalent bonds. This reaction is believed to be the basis for the reactivity of this compound and its wide range of applications.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, and it has been used to study the mechanisms of enzyme-catalyzed reactions. In addition, this compound has been used to study the effects of drugs on the human body, and it has been used to study the effects of toxins on the human body.
Advantages and Limitations for Lab Experiments
The main advantage of using N-(adamantan-1-yl)sulfamoyl azide in lab experiments is its low toxicity and high reactivity. It is non-toxic and relatively easy to synthesize, making it ideal for use in a variety of experiments. However, this compound is not as reactive as some other compounds, and it has limited solubility in water. This can make it difficult to use in certain experiments.
Future Directions
In the future, N-(adamantan-1-yl)sulfamoyl azide could be used to develop new drugs and therapies. It could also be used to study the mechanisms of disease and to develop new treatments. In addition, this compound could be used to develop new catalysts and to study the mechanisms of organic reactions. Finally, this compound could be used to study the effects of environmental toxins on human health.
Synthesis Methods
N-(adamantan-1-yl)sulfamoyl azide can be synthesized using a variety of methods. The most common method is the Curtius rearrangement, which involves the reaction of an isocyanate with an alkyl chloride in the presence of a base. This method is simple, efficient, and can be used to synthesize this compound in high yields. Other methods that have been used to synthesize this compound include the Knoevenagel condensation, the Staudinger reaction, and the Ugi reaction.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(adamantan-1-yl)sulfamoyl azide involves the reaction of adamantan-1-amine with sulfuryl chloride to form N-(adamantan-1-yl)sulfonamide. This intermediate is then reacted with sodium azide to form the final product, N-(adamantan-1-yl)sulfamoyl azide.", "Starting Materials": [ "Adamantan-1-amine", "Sulfuryl chloride", "Sodium azide" ], "Reaction": [ "Step 1: Adamantan-1-amine is reacted with sulfuryl chloride in the presence of a suitable solvent such as dichloromethane or chloroform to form N-(adamantan-1-yl)sulfonamide.", "Step 2: The N-(adamantan-1-yl)sulfonamide intermediate is then reacted with sodium azide in the presence of a suitable solvent such as dimethylformamide or dimethyl sulfoxide to form N-(adamantan-1-yl)sulfamoyl azide.", "Step 3: The final product is purified by recrystallization or column chromatography." ] } | |
| 33713-04-1 | |
Molecular Formula |
C10H16N4O2S |
Molecular Weight |
256.33 g/mol |
IUPAC Name |
1-(azidosulfonylamino)adamantane |
InChI |
InChI=1S/C10H16N4O2S/c11-13-14-17(15,16)12-10-4-7-1-8(5-10)3-9(2-7)6-10/h7-9,12H,1-6H2 |
InChI Key |
RQCOUDGAKFIKNK-UHFFFAOYSA-N |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)NS(=O)(=O)N=[N+]=[N-] |
Purity |
95 |
Origin of Product |
United States |
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